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Compound of Interest

Compound Name: Saracatinib

Cat. No.: B1683781 Get Quote

This document provides essential guidance on the proper disposal procedures for Saracatinib
(AZD0530), an investigational Src tyrosine kinase inhibitor. Adherence to these procedures is

critical to ensure the safety of laboratory personnel, the community, and the environment. The

following information is intended for researchers, scientists, and drug development

professionals who handle Saracatinib in a laboratory setting.

Saracatinib is classified as harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[1] It is also very toxic to aquatic life with long-lasting effects.[2]

Therefore, proper waste management is of utmost importance.

Hazard Identification and Classification
Before disposal, it is crucial to understand the hazards associated with Saracatinib.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[1]

Hazardous to the aquatic

environment, acute toxicity
Category 1

H400: Very toxic to aquatic

life[2]

Hazardous to the aquatic

environment, long-term hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects[2]

Source: Saracatinib Safety Data Sheets[1][2]

Experimental Protocols for Decontamination and
Disposal
The disposal of Saracatinib and its associated waste must comply with all federal, state, and

local regulations.[3] As an investigational drug, specific protocols from the study sponsor may

also apply and should be followed.[4][5]

Decontamination Procedure:

In case of a spill, follow these steps:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate personnel to a safe

area.[1][3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including protective gloves,

safety goggles with side-shields, and a suitable respirator.[1][2]
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Containment: Prevent further leakage or spillage. Do not let the product enter drains or water

courses.[1][3]

Absorption: For liquid spills, absorb with a finely-powdered liquid-binding material such as

diatomite or universal binders.[1] For solid spills, sweep or shovel up the material, avoiding

dust formation.[3]

Collection: Place the absorbed material or solid waste into a suitable, sealed, and properly

labeled container for disposal.[3]

Surface Decontamination: Decontaminate surfaces and equipment by scrubbing with

alcohol.[1]

Dispose of Contaminated Materials: All contaminated materials, including PPE, must be

disposed of as hazardous waste according to the procedures outlined below.[1]

Disposal of Unused or Expired Saracatinib:

Unused or expired Saracatinib should be offered to a licensed, professional waste disposal

company.[3] Do not dispose of it in regular trash or down the drain.[6]

Disposal of Contaminated Labware and Materials:

All items that have come into contact with Saracatinib, such as vials, pipette tips, gloves, and

other consumables, are considered contaminated waste.

Segregation: This waste must be segregated from regular laboratory trash.

Containerization: Place all contaminated solid waste into a designated, leak-proof, and

puncture-resistant hazardous waste container. Depending on institutional and local

regulations, this may be a specifically marked container for chemotherapeutic or cytotoxic

waste (e.g., a yellow or purple bin).[6][7]

Labeling: The container must be clearly labeled as "Hazardous Waste," and

"Chemotherapeutic Waste," and should identify the contents, including "Saracatinib."
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Incineration: The primary method of disposal for investigational and hazardous drug waste is

incineration at a permitted facility.[4][8]

Saracatinib Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Saracatinib and associated waste.
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Saracatinib.

Key Safety and Logistical Information
Regulatory Compliance: Always adhere to the guidelines set forth by regulatory bodies such

as the Resource Conservation and Recovery Act (RCRA) in the United States, as well as

institutional and sponsor-specific standard operating procedures (SOPs).[4]

Personal Protective Equipment (PPE): When handling Saracatinib or its waste, always wear

appropriate PPE, including gloves, lab coat, and eye protection.[1]

Waste Minimization: Employ good laboratory practices to minimize the generation of

hazardous waste.

Training: Ensure all personnel handling Saracatinib are trained on its hazards and the

proper disposal procedures.[5]

Emergency Procedures: Be familiar with and have accessible the institutional procedures for

handling accidental spills and exposures.[1]

By following these procedures, laboratories can ensure the safe and compliant disposal of

Saracatinib, thereby protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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